Cas no 51749-47-4 (1,2-Dibromoethyl prop-2-enoate)

1,2-Dibromoethyl prop-2-enoate structure
51749-47-4 structure
Product Name:1,2-Dibromoethyl prop-2-enoate
CAS No:51749-47-4
MF:C5H6Br2O2
MW:257.907940387726
CID:2829921
PubChem ID:12384100
Update Time:2025-04-21

1,2-Dibromoethyl prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dibromoethyl prop-2-enoate
    • DTXSID70495646
    • 51749-47-4
    • Inchi: 1S/C5H6Br2O2/c1-2-5(8)9-4(7)3-6/h2,4H,1,3H2
    • InChI Key: CFKPRIPIGQIQCT-UHFFFAOYSA-N
    • SMILES: BrC(CBr)OC(C=C)=O

Computed Properties

  • Exact Mass: 257.87141Da
  • Monoisotopic Mass: 255.87345Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų
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